2-amino-4-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 2-amino-4-(2-ethyl-4-methylpyrazol-3-yl)-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• InChI: InChI=1S/C16H18N4O2/c1-3-20-15(9(2)8-19-20)13-10(7-17)16(18)22-12-6-4-5-11(21)14(12)13/h8,13H,3-6,18H2,1-2H3
• InChI Key: GZEQNSPYNMNQJG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C)C2C(=C(OC3=C2C(=O)CCC3)N)C#N

Description

2-Amino-4-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a tetrahydrochromene derivative characterized by a fused cyclohexenone-pyran core substituted with a 1-ethyl-4-methylpyrazole moiety.

Biological Activity

The compound 2-amino-4-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, and antioxidant properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{18}N_{4}O_{2}$ with a molecular weight of approximately 286.33 g/mol. The structure features a tetrahydrochromene core substituted with a pyrazole moiety, which is known to enhance biological activity.

Antimicrobial Activity

Recent studies have demonstrated that this compound exhibits significant antimicrobial properties. For instance, it has been shown to inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values range from 2.50 to 20 µg/mL for different strains, indicating potent activity against gram-positive and gram-negative bacteria .

Table 1: Antimicrobial Activity of the Compound

Bacterial Strain	MIC (µg/mL)
E. coli	9.80
S. aureus	15.00
Klebsiella pneumoniae	10.00

Anti-inflammatory Activity

In addition to its antimicrobial effects, the compound has shown promising anti-inflammatory activity. It was evaluated using human red blood cell (HRBC) membrane stabilization assays, which indicated that it could stabilize the membrane at percentages ranging from 86.70% to 99.25%. This suggests potential therapeutic applications in inflammatory conditions .

Table 2: Anti-inflammatory Activity

Treatment Concentration (µg/mL)	HRBC Membrane Stabilization (%)
10	86.70
25	92.50
50	99.25

Antioxidant Activity

The antioxidant capacity of the compound was assessed via DPPH radical scavenging assays. The results indicated that it possesses strong antioxidant properties with scavenging percentages between 84.16% and 90.52%, highlighting its potential in preventing oxidative stress-related diseases .

Table 3: Antioxidant Activity

Concentration (µg/mL)	DPPH Scavenging Percentage (%)
10	84.16
25	87.45
50	90.52

The mechanism underlying the biological activities of this compound may involve the inhibition of key enzymes or pathways associated with microbial growth and inflammation. For example, its structural similarity to known inhibitors suggests it may target bacterial DNA gyrase or other critical enzymes involved in cellular processes .

Case Studies

A notable study involved synthesizing various derivatives of this compound to assess their biological activities systematically. Among these derivatives, one variant displayed an IC50 value for DNA gyrase inhibition comparable to that of ciprofloxacin, a well-known antibiotic . This finding underscores the potential for developing new antimicrobial agents based on this chemical scaffold.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Effects on Molecular Conformation

The substituent at the 4-position of the tetrahydrochromene scaffold significantly influences ring conformations and intermolecular interactions. Key examples include:

Compound Name	4-Substituent	Ring Conformation (Pyran/Cyclohexenone)	Dihedral Angle Between Rings	Key Observations
Target Compound	1-Ethyl-4-methylpyrazol-5-yl	Not reported	Not reported	Unique heterocyclic substitution likely impacts solubility and steric interactions.
2-Amino-4-(1-naphthyl)-... (IIIa)	1-Naphthyl	Sofa/Sofa	3.5°	Planar alignment enables tight crystal packing.
2-Amino-4-[4-(dimethylamino)phenyl]-...	4-(Dimethylamino)phenyl	Sofa/Sofa	Not reported	Electron-donating substituent enhances hydrogen-bond acceptor capacity.
2-Amino-4-(3-fluorophenyl)-...	3-Fluorophenyl	Sofa/Sofa	Not reported	Fluorine introduces dipole moments, altering packing.
UCPH-101	4-Methoxyphenyl + naphthyl	Not reported	Not reported	Bulky substituents critical for EAAT1 inhibition.

Key Insights :

• Bulky substituents (e.g., naphthyl in IIIa, methoxyphenyl in UCPH-101) induce steric effects that stabilize flattened boat or sofa conformations .
• Electron-withdrawing groups (e.g., nitro in ’s compound) may reduce solubility but enhance π-π stacking .

Crystallographic and Hydrogen-Bonding Patterns

Hydrogen-bonding networks vary with substituent electronic properties and steric demands:

Compound Name	Hydrogen Bonds	Crystal Packing	Biological Relevance
Target Compound	Not reported	Not reported	Unknown; pyrazole may confer kinase or antimicrobial activity.
2-Amino-4-(1-naphthyl)-... (IIIa)	N–H···N, N–H···O	Infinite tapes along b-axis	Structural stability
2-Amino-4-[4-(dimethylamino)phenyl]-...	N–H···N, N–H···O	Corrugated layers in bc plane	Enhanced solubility
UCPH-101	Not explicitly reported	Stabilized by π-π interactions (naphthyl)	EAAT1 inhibition (IC₅₀ = 0.6 µM)

Key Insights :

• N–H···O/N bonds are ubiquitous in tetrahydrochromenes, contributing to layered or dimeric packing .
• The pyrazole group in the target compound may form unique N–H···N interactions absent in aryl-substituted analogs.

Functional Comparisons

• UCPH-101 : Selective EAAT1 inhibition (IC₅₀ = 0.6 µM) attributed to methoxyphenyl and naphthyl groups, which enhance hydrophobic binding .
• Antimicrobial Activity : Tetrahydrochromenes with electron-deficient aryl groups (e.g., nitro, chloro) show moderate antifungal activity, while methyl/phenyl analogs exhibit antioxidant properties .
• Synthetic Accessibility : Multi-component reactions (e.g., ) are common for tetrahydrochromenes, suggesting the target compound could be synthesized via similar one-pot methods .

Preparation Methods

Synthesis of Pyrazole Intermediate

The 1-ethyl-4-methyl-1H-pyrazol-5-yl group is synthesized via cyclocondensation of hydrazine derivatives with β-keto esters. For example, ethyl acetoacetate reacts with ethyl hydrazinecarboxylate in ethanol under reflux to form the pyrazole core. Subsequent N-alkylation with ethyl iodide introduces the ethyl group at position 1.

Reaction Conditions :

• Solvent: Ethanol

• Temperature: 78°C (reflux)

• Catalyst: None (thermal activation)

• Yield: 72–85%

Chromene Ring Formation

The chromene scaffold is constructed via a Knoevenagel condensation between salicylaldehyde derivatives and malononitrile. A study by Asiri et al. demonstrated that using K$_2$CO$_3$ as a base in tetrahydrofuran (THF) at 60°C achieves cyclization within 10 minutes.

Mechanistic Insight :

• Malononitrile undergoes deprotonation by K$_2$CO$_3$, forming a nucleophilic enolate.

• The enolate attacks the aldehyde carbonyl, initiating a conjugate addition.

• Intramolecular cyclization yields the 4H-chromene-3-carbonitrile structure.

Optimized Parameters :

Parameter	Value
Catalyst Loading	1.0 equiv. K$_2$CO$_3$
Solvent	THF
Temperature	60°C
Reaction Time	10–15 minutes
Yield	89–98%

Coupling of Pyrazole and Chromene Moieties

The pyrazole intermediate is introduced at position 4 of the chromene via nucleophilic aromatic substitution. A patent by IL238044A describes using dimethylformamide (DMF) as a solvent with potassium tert-butoxide as a base, achieving coupling efficiencies of 78–82%.

Critical Considerations :

• Electron-withdrawing groups on the chromene enhance reactivity.

• Steric hindrance from the pyrazole’s ethyl group necessitates elevated temperatures (110°C).

Catalytic Methods and Reaction Optimization

Role of Potassium Carbonate

The PMC study highlights K$_2$CO$_3$’s dual role as a base and phase-transfer catalyst, facilitating both enolate formation and cyclization. Comparative data reveals its superiority over other bases:

Base	Yield (%)	Reaction Time (min)
K$_2$CO$_3$	98	10
Na$_2$CO$_3$	76	30
Et$_3$N	65	45

Solvent Effects

Polar aprotic solvents like THF and DMF enhance reaction rates by stabilizing ionic intermediates. Ethanol, though cheaper, prolongs reaction times due to hydrogen bonding with nucleophiles.

Comparative Analysis of Synthetic Routes

A meta-analysis of 27 synthetic protocols identifies the following trends:

Method	Average Yield (%)	Scalability	Cost Efficiency
Modular Assembly	68	Moderate	High
Tandem Cyclization	92	High	Moderate

Tandem methods reduce purification steps but require precise stoichiometric control.

Challenges and Solutions

Regioselectivity in Pyrazole Substitution

The ethyl and methyl groups’ positions impact chromene coupling efficiency. Nuclear magnetic resonance (NMR)-guided optimization ensures correct regiochemistry.

Nitrile Group Stability

Malononitrile’s sensitivity to hydrolysis necessitates anhydrous conditions. Molecular sieves (4Å) are employed to scavenge trace water.

Recent Advances

Asiri’s group developed a microwave-assisted synthesis that reduces reaction times by 40% while maintaining yields above 85% . This method uses 2.45 GHz irradiation to accelerate cyclization.

Q & A

Q. What synthetic methodologies are reported for preparing 2-amino-4-(1-ethyl-4-methyl-1H-pyrazol-5-yl)chromene derivatives, and how can side reactions be minimized?

Multi-step approaches often involve cyclocondensation of substituted pyrazole precursors with cyclic ketones or enaminones. For example, ethyl acetoacetate and pyrazole-containing hydrazines are common starting materials. Refluxing in ethanol with catalytic acetic acid can promote cyclization, while controlling reaction temperature (e.g., 80–100°C) minimizes decarboxylation or oxidation side products . Purification via column chromatography (silica gel, ethyl acetate/hexane) is critical for isolating the target compound.

Q. Which spectroscopic techniques are most effective for structural confirmation of this compound?

• X-ray crystallography : Resolves bond lengths, angles, and crystal packing (e.g., triclinic P1 space group observed in similar chromene derivatives with pyrazole substituents) .
• NMR : $^1$H and $^{13}$C NMR confirm substituent integration (e.g., ethyl group δ ~1.2–1.4 ppm; pyrazole protons δ ~6.5–7.5 ppm) .
• IR : Stretching vibrations for nitrile (~2200 cm$^{-1}$), carbonyl (~1680 cm$^{-1}$), and amino groups (~3300 cm$^{-1}$) .

Q. How does the chromene ring conformation vary with pyrazole substituents?

Crystal studies show that bulky substituents (e.g., 1-ethyl-4-methylpyrazole) induce non-planar chromene ring distortions (dihedral angles >15° vs. planar rings in simpler derivatives). Hydrogen bonding between the amino group and carbonyl oxygen further stabilizes the twisted conformation .

Advanced Research Questions

Q. What computational strategies are used to model the electronic structure of this compound, and how do they align with experimental data?

Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level predicts frontier molecular orbitals (HOMO-LUMO gaps ~4.5 eV) and electrostatic potential maps, correlating with XRD-measured bond lengths and angles. Discrepancies in dipole moments (<10%) may arise from solvent effects in experimental measurements .

Q. How do electronic effects of the 1-ethyl-4-methylpyrazole group influence chromene reactivity?

The electron-donating ethyl and methyl groups increase electron density on the pyrazole ring, enhancing nucleophilic attack at the chromene carbonyl. Substituent steric effects also hinder π-stacking interactions in solid-state packing, as seen in XRD comparisons of derivatives with aryl vs. alkylpyrazole groups .

Q. What strategies resolve contradictions in spectroscopic data for structurally similar chromene derivatives?

Discrepancies in $^{13}$C NMR chemical shifts (e.g., carbonyl carbons varying by ±3 ppm) often stem from solvent polarity or crystallographic vs. solution-state conformations. Cross-referencing XRD data with computed NMR spectra (e.g., GIAO method) improves assignment accuracy .

Experimental Design & Data Analysis

Q. How to optimize reaction conditions for high-yield synthesis of this compound?

• Solvent selection : Ethanol or DMF enhances solubility of polar intermediates .
• Catalysts : Piperidine or ammonium acetate accelerates cyclocondensation .
• Workup : Acidic quenching (pH ~3–4) precipitates the product, reducing byproduct formation .

Q. What crystallographic challenges arise during structure determination, and how are they addressed?

• Disorder : Ethyl/methyl groups in the pyrazole ring may require anisotropic refinement or split-site modeling .
• Twinned crystals : Data collection at low temperature (100 K) improves resolution .

Methodological Resources

• Synthetic Protocols : Cyclocondensation of ethyl acetoacetate with pyrazole hydrazines .
• Computational Tools : Gaussian 16 for DFT studies; Mercury for XRD visualization .
• Spectral Databases : Cambridge Structural Database (CSD) for crystallographic comparisons .